Cas no 18287-25-7 (12,15-Octadecadienoic acid, methyl ester, (Z,Z)-)
18287-25-7 structure
Product Name:12,15-Octadecadienoic acid, methyl ester, (Z,Z)-
CAS No:18287-25-7
MF:C19H34O2
MW:294.472066402435
CID:1376396
PubChem ID:5365571
Update Time:2025-04-20
12,15-Octadecadienoic acid, methyl ester, (Z,Z)- Chemical and Physical Properties
Names and Identifiers
-
- 12,15-Octadecadienoic acid, methyl ester, (Z,Z)-
- (12Z,15Z)-12,15-Octadecadienoic acid methyl ester
- methyl (12E,15E)-octadeca-12,15-dienoate
- 18287-25-7
- SQXLGHNKHZNVRT-AOSYACOCSA-N
- Methyl (12E,15E)-12,15-octadecadienoate #
- 12,15-Octadecadienoic acid, methyl ester
-
- Inchi: 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-5,7-8H,3,6,9-18H2,1-2H3/b5-4+,8-7+
- InChI Key: SQXLGHNKHZNVRT-AOSYACOCSA-N
- SMILES: O(C)C(CCCCCCCCCC/C=C/C/C=C/CC)=O
Computed Properties
- Exact Mass: 294.25602
- Monoisotopic Mass: 294.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 6.9
Experimental Properties
- PSA: 26.3
12,15-Octadecadienoic acid, methyl ester, (Z,Z)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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